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Compound of Interest

Compound Name: Arachidyl oleate

CAS No.: 22393-88-0

Cat. No.: B1238231

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Arachidyl oleate (eicosyl oleate) is a wax ester of significant interest in various scientific and

industrial fields, including cosmetics, pharmaceuticals, and material science.[1] As an ester of a

long-chain fatty alcohol (arachidyl alcohol) and a monounsaturated fatty acid (oleic acid), its

molecular structure imparts unique physicochemical characteristics that are crucial for its

application and functionality. This technical guide provides a comprehensive overview of the

known physicochemical properties of arachidyl oleate, detailed experimental protocols for

their determination, and a summary of quantitative data.

Chemical Identity
IUPAC Name: (9Z)-Octadec-9-enoic acid, eicosyl ester

Synonyms: Eicosyl oleate, Arachidyl oleate

CAS Number: 22393-88-0[2]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b1238231#bc-rfq
https://www.benchchem.com/product/b1238231/docs?utm_src=pdf-body#physicochemical-properties-of-arachidyl-oleate-an-in-depth-technical-guide
https://cymitquimica.com/cas/22393-88-0/
https://www.benchchem.com/product/b1238231/docs?utm_src=pdf-body#physicochemical-properties-of-arachidyl-oleate-an-in-depth-technical-guide
https://www.benchchem.com/product/b1238231/docs?utm_src=pdf-body#physicochemical-properties-of-arachidyl-oleate-an-in-depth-technical-guide
https://www.larodan.com/product/arachidyl-oleate/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1238231?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Molecular Formula: C38H74O2[2]

Molecular Weight: 562.99 g/mol [2]

Chemical Structure:

Physicochemical Properties
Arachidyl oleate is generally described as a colorless to pale yellow liquid at room

temperature.[1] Its long hydrocarbon chains contribute to its hydrophobic nature, making it

insoluble in water but soluble in organic solvents like ethanol and chloroform. The presence of

a double bond in the oleic acid moiety influences its melting point and fluidity compared to fully

saturated wax esters of similar chain length.

Data Presentation
The following tables summarize the available quantitative data for the physicochemical

properties of Arachidyl oleate. It is important to note that while some experimental data is

available, many of the listed values are computed or predicted based on its chemical structure.

Table 1: General Physicochemical Properties

Property Value Source

Molecular Weight 563.0 g/mol PubChem (Computed)

Physical State Liquid at room temperature CymitQuimica

Color Colorless to pale yellow CymitQuimica

Table 2: Thermodynamic Properties

Property Value Source

Boiling Point 611.0 ± 34.0 °C ChemicalBook (Predicted)

Melting Point No experimental data found
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Table 3: Solubility and Partitioning

Property Value Source

Water Solubility Insoluble CymitQuimica

Organic Solvent Solubility
Soluble in ethanol and

chloroform
CymitQuimica

logP (Octanol-Water Partition

Coefficient)
17.5 PubChem (Computed)

Table 4: Optical and Other Properties

Property Value Source

Refractive Index No experimental data found

Density No experimental data found

Viscosity No experimental data found

Experimental Protocols
This section provides detailed methodologies for the experimental determination of key

physicochemical properties of Arachidyl oleate and similar long-chain wax esters.

Determination of Melting Point (Capillary Method)
Principle: This method involves observing the temperature at which a small, packed sample in

a capillary tube transitions from a solid to a liquid state upon controlled heating.

Apparatus:

Melting point apparatus (e.g., Thiele tube or digital melting point device)

Capillary tubes (sealed at one end)

Thermometer (calibrated)
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Heating medium (e.g., silicone oil)

Spatula

Procedure:

Ensure the Arachidyl oleate sample is solidified by cooling if it is liquid at room temperature.

Finely powder the solid sample.

Pack the dry powder into a capillary tube to a height of 2-3 mm by tapping the sealed end on

a hard surface.

Place the capillary tube in the melting point apparatus.

Heat the apparatus slowly, at a rate of approximately 1-2 °C per minute, when approaching

the expected melting point.

Record the temperature range from the appearance of the first liquid droplet to the complete

liquefaction of the sample.

Determination of Solubility
Principle: The solubility of Arachidyl oleate in various solvents is determined by observing the

formation of a clear, homogenous solution at a specific concentration and temperature.

Apparatus:

Test tubes or vials with stoppers

Vortex mixer

Water bath (for temperature control)

Analytical balance

Pipettes

Procedure:
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Weigh a precise amount of Arachidyl oleate (e.g., 10 mg) and place it into a test tube.

Add a specific volume of the chosen solvent (e.g., 1 mL of ethanol) to the test tube.

Stopper the test tube and vortex for 2-3 minutes to facilitate dissolution.

Visually inspect the solution for any undissolved particles or turbidity. A clear solution

indicates solubility at that concentration.

If the substance does not dissolve at room temperature, the test tube can be gently warmed

in a water bath to assess temperature effects on solubility.

Repeat the process with different solvents (e.g., water, chloroform, hexane) to determine the

solubility profile.

Determination of Density
Principle: The density of liquid Arachidyl oleate can be determined by measuring the mass of

a known volume of the substance using a pycnometer or a digital density meter.

Apparatus:

Pycnometer (specific gravity bottle) of a known volume

Analytical balance

Water bath for temperature control

Thermometer

Procedure:

Clean and dry the pycnometer thoroughly and record its empty mass (m1).

Calibrate the pycnometer by filling it with distilled water of a known temperature and density,

and record the mass (m2). The volume of the pycnometer can be calculated from this.

Empty and dry the pycnometer.
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Fill the pycnometer with the Arachidyl oleate sample, ensuring no air bubbles are trapped.

Place the pycnometer in a water bath to bring the sample to the desired temperature (e.g.,

25 °C).

Adjust the volume to the calibration mark, clean any excess liquid from the outside, and

record the mass (m3).

The density (ρ) of the Arachidyl oleate is calculated using the formula: ρ = (m3 - m1) /

Volume of pycnometer

Determination of Refractive Index
Principle: The refractive index, a measure of how light propagates through a substance, is

determined using a refractometer.

Apparatus:

Abbe refractometer

Constant temperature water bath

Dropper or pipette

Soft lens tissue

Calibration standard (e.g., distilled water)

Procedure:

Calibrate the refractometer using a standard of known refractive index.

Ensure the prism of the refractometer is clean and dry.

Place a few drops of the Arachidyl oleate sample onto the prism.

Close the prism and allow the sample to spread evenly and reach the desired temperature,

which is maintained by the circulating water bath.
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Look through the eyepiece and adjust the controls to bring the dividing line between the light

and dark fields into sharp focus at the center of the crosshairs.

Read the refractive index value from the scale.

Determination of Viscosity
Principle: The viscosity of liquid Arachidyl oleate can be measured using a viscometer, such

as a rotational viscometer or a capillary viscometer (e.g., Ostwald viscometer).

Apparatus (Rotational Viscometer):

Rotational viscometer with appropriate spindle

Beaker or sample container

Water bath for temperature control

Procedure:

Place the Arachidyl oleate sample in a beaker and bring it to the desired temperature using

a water bath.

Select an appropriate spindle and rotational speed based on the expected viscosity of the

sample.

Immerse the spindle into the sample up to the marked level.

Start the viscometer and allow the reading to stabilize.

Record the viscosity reading from the instrument's display.

Visualizations
The following diagram illustrates a general workflow for the physicochemical characterization of

a lipid-like substance such as Arachidyl oleate.
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Caption: General workflow for physicochemical characterization.

Conclusion
This technical guide has summarized the available physicochemical properties of Arachidyl
oleate and provided detailed experimental protocols for their determination. While there is a

need for more experimentally derived data to complement the existing computed values, the

information and methods presented here offer a solid foundation for researchers, scientists,

and drug development professionals working with this long-chain wax ester. The unique

properties of Arachidyl oleate, stemming from its chemical structure, make it a valuable

compound with diverse potential applications that warrant further investigation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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